Among effects of magnetite (Fe3O4) nanoparticles (NPs), interest is in their ability to induce oxidative stress. The influence of magnetite NPs on the redox balance in living organisms is not unambiguous, especially against a background of experimental pathology. The purpose of this work is to study some biomarkers of oxidative stress in erythrocytes after acute blood loss with the administration of magnetite NPs in a sodium chloride (NaCl) matrix. Magnetite NPs were obtained by electron beam technology in a vacuum, characterized by standard nanoscience methods, and studied for their effect on the generation of reactive oxygen species. An NPs solution (6.75 mg Fe/kg) was administered to albino rats with acute blood loss. Biomarkers of oxidative stress in erythrocytes were determined 3, 24, 72 h and 5 days after blood loss. It was shown that the NPs condensate contained particles with an average size of 17–24 nm (TEM-SEM) and a phase composition of Fe3O4@NaCl. NPs with an average diameter of 23 nm (DLS) were present in the solution. Their ability to generate free radicals was lower than that of uncoated NPs. Acute blood loss was accompanied by the development of oxidative stress, characterized by an increase in the content of lipoperoxidation products, a decrease in the activity of superoxide dismutase and an increase in the activity of erythrocyte catalase. The Fe3O4@NaCl solution helped to reduce the manifestation of oxidative stress and accelerated restoration of the antioxidant enzymes normal activity. This indicates the promising prospects of Fe3O4@NaCl NPs in the treatment of post-hemorrhagic syndrome and requires further research.

The synthesis and modification of polymeric carbon nitride nanosheets (NPCN) and their exploration toward enhanced thermal and mechanical properties of acrylonitrile butadiene styrene (ABS) nanocomposites are described. Polymeric carbon nitride was synthesized by the thermal treatment method and subsequently modified using polydopamine (PDA) through a simple chemical treatment. Both raw and modified fillers (NPCN and PDA@NPCN) were characterized using detailed spectroscopic analyses. The modified filler was then used to fabricate composites with an ABS polymer matrix, targeting the improvement of various properties of the resulting nanocomposites. Although NPCN has been used to modify various polymer matrices, NPCN modified with polydopamine via. non-covalent interactions has not been reported to date for modifying the properties of polymers. Here, the non-covalent interaction developed via a promising eco-friendly bioinspired method has a positive impact on improving the performances of the ABS matrix. The major objective of the current study is to investigate the interfacial interaction between polydopamine modified polymeric carbon nitride nanosheets and the ABS matrix, and to determine its influence on the thermal, frictional and mechanical performance of the developed nanocomposite. Preliminary analyses indicated the successful incorporation and interaction between PDA@NPCN and ABS. The mechanical studies of the nanocomposites revealed that the tensile strength and frictional behavior improved up to 29 and 51%, respectively, with the lower addition of PDA@NPCN content. Pyrolysis-combustion flow calorimetric studies showed that NPCN had no negative effect on the flammability of ABS. This approach finds potential applications in enhancing the bearing nature of the polymer system without affecting its thermal stability and flammability.

Compositing photoactive, but unstable semiconductors with low dimensional carbon-based materials and modulating the hetero junction between them can assure more efficient and stable systems for the remediation of severe pollutants. The current study has given emphasis to understand the role of sulfonic acid in making a compact heterojunction between AP and MWCNTs, considering the effective delocalization of carriers and the direct relationship with the photoactivity. The significant reduction in the band gap of AP from 2.320 to 2.0516ev after the introduction of MWCNTs unmistakably confirmed the compatibility between the composite moieties. The intensity of the photoluminescence peak observed at an emission wavelength of 350nm for pure AP was found to be minimized in the composite, which confirms the effective charge delocalization from AP to the conductive MWCNTs. The closest bond distance was observed in the range of 2.3 to 2.5Å between an O atom of Ag3PO4 and a C atom of CNT, which explains the tight contact between the species. The photoactivity studies unambiguously confirmed the potential of the organic acid at the composite interface as it could accomplish 99% dye degradation within a span of 8min, whilst the system without the organic acid exhibited complete degradation within a span of 60min. The p-XRD analysis of the catalyst recovered from the reaction mixture revealed its high stability.

Multiwalled carbon nanotube (MWCNT) forests have extremely large surface areas and high catalytic activity. To use them as alternative materials for Pt/fluorine-doped tin oxide (FTO) conventional counter electrodes (CEs) in dye-sensitized solar cells (DSSCs), a unique Ru metal layer, prepared with 600-cycle atomic layer deposition, was employed. The best Ru-coated MWCNT forest (Ru/MWCNT) CE performance was achieved by examining the experimental conditions for the MWCNT forests, including deposition processes, catalyst thicknesses and synthesis time. The results revealed that 20μm-thick MWCNT forests with numerous defects/disordered sites exhibit excellent CE performance. In practice, Ru/MWCNT CEs prepared under optimal synthesis conditions show low charge transfer resistance (Rct of approximately 2.5 ohm) and series resistance (Rs of approximately 14 ohm) that are even better than those for Pt/FTO CEs (Rct=6.36 ohm and Rs=16.4 ohm). Owing to these excellent Rct and Rs values, dye-sensitized solar cells with optimized Ru/MWCNT CEs showed better performance than those containing Pt/FTO CEs. Finally, post-heat treatment of Ru/MWCNT CEs increased the cell efficiency of the DSSCs.

Copper manganese tin sulfide (CMTS) is one of the promising chalcogenide materials and a potential candidate as an absorber material to develop low-cost, ultrathin solar cells. CMTS (Cu2MnSnS4) quaternary semiconductor nanoparticles (NPs) were synthesized by a solvothermal method utilizing different autoclave filling ratios. The influence of the autoclave filling ratio on the structure, phase formation, morphology, composition and optical properties of the CMTS-NPs was studied using various experimental techniques. The autoclave was filled with a solution up to 50, 60 and 70 percent of the autoclave volume. According to the FESEM images, the CMTS-NPs are uniform, dense and spherical, with slight agglomeration. The CMTS particles have an average crystal size in the range of 31 to 40 nm for different autoclave filling ratios. The chemical composition for CMTS was obtained from SEM – EDX and it was found that the sample with 60% filling factor had the best structure, with the atomic percentages of Cu: 26%, Mn: 9%, Sn: 12%, and S: 53%, which are close to the optimal values. The XRD results showed that the composition of the product was close to the stoichiometry of CMTS, with a Kesterite structure. Investigation of different autoclave filling factors showed that 60% is an optimum filling rate to obtain the CMTS pure phase with high crystallinity. The CMTS particles had a broad absorption band in the whole visible range with a band gap of 1.38 eV, being promising for photovoltaic applications.

Mimicking the innovative structure, design and multifunctional mechanisms of biological process based sustainable biosensor technology in living creatures is highly successful with multilingual features that draw in constantly more and more research efforts and extensive attention from the numerous species of diagnosis and clinical origins. This review will provide a comprehensive overview with respect to the innovative approach for identify, recognizing and showcasing the current advancements and key milestones accomplished in this field, aiming to provide an exclusive outlook for the bioderived materials and their most relevant applications to encourage readers to explore the uncharted realms of sustainable biointerfaces in the last 5 years.

Induction heating of magnetic nanoparticles (MNPs) and localised melting of the surrounding high temperature engineering polymer matrix by generating microscopic or macroscopic eddy currents during magnetisation of a polymer nanocomposite (PMC) is crucial for realising induction heating aided structural bonding. However, the polymer heating should be homogeneous and efficient to avoid local pyrolysis of the polymer matrix, which results in degraded mechanical properties, or requiring a large coil for generating a high frequency magnetic field. Increasing the interfacial area by homogeneously dispersing the MNPs in the polymer matrix provides many microscopic eddy currents to dissipate the power through magnetisation and polarisation, leading to micro eddy current induced uniform heating of the PMC. However, the application of a hydrophobic coating on MNPs to aid dispersion can perturb the generation of eddy currents and affect the crystallinity and size of the crystallites responsible for the mechanical properties. In this work, the dielectric and magnetic properties, as well as the degree/size of crystallinity of a PMC containing oleic acid (OA) (22 and 55 w/w%) and silica coated (Stöber and reverse emulsion method) Fe3O4 MNPs were measured to evaluate the effect of the interfacial coating and its chemistry. The correlation between the measured properties and dispersion state of the MNPs was established to demonstrate the comprehensive effects of interfacial coating on the PMC and this is a unique method to select a suitable PMC for induction aided structural bonding applications. The results showed that the lower amount of OA (22 w/w%) helped achieve the best dispersion to reduce the crystallinity size and increase degree of crystallinity, and to give the best candidate for achieving mechanical properties of the bonded carbon fibre reinforced polymer (CFRP). Moreover, the low concentration of OA helped achieve high polarisation for dielectric heating as well as eddy current formation due to the relatively high magnetic saturation. The silica coating proportionally reduced the magnetic response and electric polarisation of the PMC, which could affect its eddy current generation that is responsible for induction heating.

The operation of magnetic devices with a magnetic field or spin current causes high energy consumption. Very low energy consumption can be achieved by using multiferroic thin films, where we can control the magnetization direction by applying an electric field. Good magnetic properties in multiferroic thin films are needed for these magnetic device applications. However, multiferroic thin films generally do not have such good magnetic characteristics, like high saturation magnetization (Ms), perpendicular magnetic anisotropy (PMA, the ratio of coercivity between the alignment of film plane perpendicular and parallel to the applied field (Hc⊥/Hc//)), magneto-optical Kerr rotation angle (Θk) and Curie temperature (Tc). In this research, we have looked into improving magnetic characteristics such as Ms, Hc⊥/Hc//, Θk and Tc in (Bi,L)(Fe,Co)O3(L = Lanthanides) thin films by substituting different lanthanides with cobalt. The highest Ms value of 140 emu/cm3 and large Hc⊥/Hc// ratio of 2.6 were found in (Bi,Nd)(Fe,Co)O3 thin film, and maximum Θk of 0.67° and relatively high Hc⊥/Hc// of 1.6 were found for the (Bi,La)(Fe,Co)O3 thin film. These properties are suitable for magnetic recording devices and optical devices, respectively. A very small coercivity of 0.8 kOe, along with a high Ms value of 110 emu/cm3 and Tc of 450 °C, were observed in the (Bi,Eu)(Fe,Co)O3 thin film. So, the (Bi,Eu)(Fe,Co)O3 thin film is suitable for magnetic sensor applications because of its high sensitivity to magnetic fields. Moreover, the domain size of the above-mentioned thin films was observed in the small nano range, which is suitable for magnetic nano device applications.

NiCo2−xCexO4 (0.0 ≤ x ≤ 0.08) microspheres (MCs) and nanoflakes (NFs) were synthesized hydrothermally. X-ray diffraction analysis confirmed the cubic microstructure of all the samples. The microsphere and nanoflake morphologies of the samples have been confirmed by SEM, along with EDX, TEM and HR-TEM. The magnetic properties of the NiCo2−xCexO4 (0.0 ≤ x ≤ 0.08) MCs and NFs were investigated via magnetization measurements using a vibrating sample magnetometer. Room-temperature magnetization measurements revealed weak ferromagnetic behavior for both MC and NF samples. Low temperature magnetization measurements showed strong ferromagnetic behavior for the different samples. The magnetic parameters for both samples were found to differ substantially at a given temperature, which is accredited to the differences in the morphology of the MC-like and NF-like samples. Room-temperature magnetization measurements revealed antiferromagnetic or paramagnetic behavior for MC samples and weak ferromagnetic character for NF samples. It was also found that the magnetization magnitude decreased with increasing cerium dopant level, when compared to the host product. The changes in magnetization are linked to the effect of introduced cerium ions and their magnetic states, which could generate structural/morphological changes, changes in the size and surface lattice, redistribution of cations among the crystal lattices, changes in magnetic moment, etc.

The particle size distribution of nanoparticles is an important indicator and has a crucial impact on their applications. In this work, we investigated the effect of stirring speed on particle size and size distribution during the synthesis of SiO2 nanoparticles and quantified the polydispersity index (PDI) for the first time. Our results showed that there is an approximate relationship between the stirring speed and the PDI. At a stirring speed of 400 rpm during the Stöber reaction, the PDI of SiO2 nanoparticles reached a minimum value of 0.027, with a diameter of 90 nm, indicating excellent particle dispersion and potential drug delivery applications.